Cas no 898789-88-3 ( )

• Product Name: &nbsp
• CAS No: 898789-88-3
• MF: C₁₆H₁₄ClFO
• MW: 276.733167171478
• MDL: MFCD03842998
• CID: 994362
• PubChem ID: 24725645
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-fluorophenyl)-3-(2-methylphenyl)propan-1-one
• 3'-CHLORO-5'-FLUORO-3-(2-METHYLPHENYL)PROPIOPHENONE
• 898789-88-3
• MFCD03842998
• AKOS016021110
• DTXSID90644038
• 1-(3-Chloro-5-fluorophenyl)-3-(2-methylphenyl)-1-propanone
•  

• MDL： MFCD03842998
• Inchi： 1S/C16H14ClFO/c1-11-4-2-3-5-12(11)6-7-16(19)13-8-14(17)10-15(18)9-13/h2-5,8-10H,6-7H2,1H3
• InChI Key： DTECJUYKHRRLSO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(CCC1C=CC=CC=1C)=O)F

Computed Properties

• Exact Mass: 276.0717209g/mol
• Monoisotopic Mass: 276.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 404.9°C at 760 mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.565